N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C19H15N5O2S/c1-11(25)12-5-4-6-13(9-12)20-16(26)10-27-19-22-18-17(23-24-19)14-7-2-3-8-15(14)21-18/h2-9H,10H2,1H3,(H,20,26)(H,21,22,24)
• InChI Key: BOBBCQIJVHLQQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2
• Molecular Formula: C19H15N5O2S
• Molecular Weight: 377.4 g/mol

Description

N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is known for its unique chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It is also thought to inhibit the activity of certain enzymes that are essential for cancer cell growth and proliferation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide in lab experiments is its potent antiproliferative activity against cancer cells. This makes it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide. One potential direction is to further investigate its mechanism of action and how it exerts its anticancer activity. Another direction is to explore its potential applications in other fields, such as biochemistry and pharmaceuticals. Additionally, research could be conducted to improve the solubility of this compound in aqueous solutions, which would make it easier to work with in lab experiments.

Scientific Research Applications

N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide has been studied extensively in the field of medicinal chemistry due to its potential applications as an anticancer agent. Several studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.